Cas no 16427-41-1 (Methanesulfonic acid,1,1-dimethylethyl ester)

• Product Name: Methanesulfonic acid,1,1-dimethylethyl ester
• CAS No: 16427-41-1
• MF: C₅H₁₂O₃S
• MW: 152.211980819702
• CID: 226682
• PubChem ID: 167539
• Update Time: 2025-04-19

Methanesulfonic acid,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1,1-dimethylethyl ester
• tert-Butyl Mesylate
• tert-Butyl MesylateDiscontinued
• tert-butyl methanesulfonate
• 2-methyl-2-methylsulfonyloxy-propane
• 16427-41-1
• tert-butylmethanesulfonate
• FT-0664140
• SCHEMBL777164
• AKOS025296252
• DTXSID30167736
• A814209
• tert-butyl methanesulfonate;4-[2-(Dimethylamino)ethoxy]benzylamine
• Methanesulfonic acid, 1,1-dimethylethyl ester
• A900898
• tert-Butyl Mesylate Discontinued
• Methanesulfonic Acid 1,1-DiMethylethyl Ester
• tert-butyl methane sulfonate
• DB-240278

• Inchi： 1S/C5H12O3S/c1-5(2,3)8-9(4,6)7/h1-4H3
• InChI Key： KWZYUHDFABISCL-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 152.05100
• Monoisotopic Mass: 152.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 1.84190